Cas no 84633-05-6 (Agrimols; Agrimol C, Di-O-de-Me)

Agrimols; Agrimol C, Di-O-de-Me structure
84633-05-6 structure
Product Name:Agrimols; Agrimol C, Di-O-de-Me
CAS No:84633-05-6
MF:C34H40O12
MW:640.674211502075
CID:729305
Update Time:2024-03-01

Agrimols; Agrimol C, Di-O-de-Me Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1,1'-[[2,4,6-trihydroxy-5-(1-oxobutyl)-1,3-phenylene]bis[methylene(2,4,6-trihydroxy-5-methyl-3,1-phenylene)]]bis-(9CI)
    • 1-Butanone,1,1'-[[2,4,6-trihydroxy-5-(1-oxobutyl)-1,3-phenylene]bis[methylene(2,4,6-trihydroxy-5-methyl-3,1-phenylene)]]bis-(
    • Trisabbreviatain BBB
    • CID 102574600
    • 1-Butanone, 1,1'-[[2,4,6-trihydroxy-5-(1-oxobutyl)-1,3-phenylene]bis[methylene(2,4,6-trihydroxy-5-methyl-3,1-phenylene)]]bis- (9CI)
    • Agrimols; Agrimol C, Di-O-de-Me
    • Inchi: 1S/C34H40O12/c1-6-9-20(35)23-28(40)14(4)26(38)16(31(23)43)12-18-30(42)19(34(46)25(33(18)45)22(37)11-8-3)13-17-27(39)15(5)29(41)24(32(17)44)21(36)10-7-2/h38-46H,6-13H2,1-5H3
    • InChI Key: IPXIBDHXVMMJHH-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C(C(CCC)=O)=C(C=1CC1C(=C(C)C(=C(C(CCC)=O)C=1O)O)O)O)O)CC1C(=C(C)C(=C(C(CCC)=O)C=1O)O)O

Computed Properties

  • Exact Mass: 640.252
  • Monoisotopic Mass: 640.252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 13
  • Complexity: 968
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 233

Experimental Properties

  • Density: 1.391±0.06 g/cm3(Predicted)
  • Boiling Point: 919.8±65.0 °C(Predicted)
  • pka: 7.26±0.50(Predicted)
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